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Compound Name:
1-(5-Bromo-2-

methoxyphenyl)adamantane

Cat. No.: B139514 Get Quote

Introduction
1-(5-Bromo-2-methoxyphenyl)adamantane is a crucial synthetic intermediate in the field of

medicinal chemistry and drug development. Its unique structure, combining a bulky, lipophilic

adamantane cage with a functionalized phenyl ring, makes it a valuable building block for

complex molecular architectures. The adamantane moiety is often incorporated into drug

candidates to enhance their lipophilicity and stability, thereby improving pharmacokinetic

properties such as absorption, distribution, metabolism, and excretion (ADME)[1][2]. This

document provides detailed protocols for the synthesis of 1-(5-Bromo-2-
methoxyphenyl)adamantane and its application in further synthetic transformations,

particularly in the preparation of Adapalene, a third-generation topical retinoid.

Physicochemical Properties
1-(5-Bromo-2-methoxyphenyl)adamantane is a white to light yellow crystalline solid.[3] Its

key physical and chemical properties are summarized in the table below.
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Property Value References

CAS Number 104224-63-7 [3][4][5][6][7][8]

Molecular Formula C₁₇H₂₁BrO [3][4][5][6][7][9]

Molecular Weight 321.25 g/mol [3][4][6][7][10]

Appearance
White to light yellow-green

solid/powder
[3][6][7]

Melting Point 139-144 °C [3][6][7][8]

Boiling Point 402.5 ± 38.0 °C (Predicted) [3][6][7][8][11]

Density 1.346 ± 0.06 g/cm³ (Predicted) [3][6][7][8][11]

Solubility
Chloroform (Slightly), Ethyl

Acetate (Slightly)
[3][8]

Synonyms
2-(1-Adamantyl)-4-

bromoanisole
[3][4][7][10]

Synthesis Protocols
There are multiple reported routes for the synthesis of 1-(5-Bromo-2-
methoxyphenyl)adamantane. Below are two common and effective protocols.

Protocol 1: Methylation of 2-(1-Adamantyl)-4-bromophenol

This method involves the methylation of the precursor phenol to yield the desired methoxy

derivative.

Experimental Workflow: Protocol 1
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Reaction Setup
Workup & Isolation

Combine:
- 2-(1-Adamantyl)-4-bromophenol

- Anhydrous K₂CO₃

- Anhydrous DMF

Add Iodomethane Stir at Room Temperature for 2h Dilute with H₂OReaction Complete Extract with Ethyl Acetate Dry Organic Layer (MgSO₄) Filter & Concentrate Purify via Silica Gel Column Obtain Pure Product

Click to download full resolution via product page

Workflow for the synthesis of 1-(5-Bromo-2-methoxyphenyl)adamantane via methylation.

Methodology:

To a stirred mixture of anhydrous N,N-dimethylformamide (5 ml), add 2-(1-adamantyl)-4-

bromophenol (0.5 g; 1.62 mmol) and anhydrous potassium carbonate (0.335 g; 2.42 mmol).

[3][9]

Add iodomethane (1 ml) to the mixture.[3][9]

Stir the reaction mixture at room temperature for 2 hours.[3][9]

Upon completion, dilute the mixture with distilled water (100 ml).[3][9]

Extract the aqueous layer with ethyl acetate (100 ml).[3][9]

Combine the organic layers, dry with anhydrous magnesium sulfate, and filter.[3][9]

Pass the filtrate through a silica gel column to remove impurities.[3][9]

Concentrate the filtrate under reduced pressure to yield the final product.[3][9]

Quantitative Data:
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Reactant Molar Eq. Quantity

2-(1-Adamantyl)-4-
bromophenol

1.0 0.5 g (1.62 mmol)

Anhydrous Potassium

Carbonate
1.5 0.335 g (2.42 mmol)

Iodomethane - 1 ml

Anhydrous DMF - 5 ml

| Product Yield | | 0.49 g (94%)[3][9] |

Protocol 2: Friedel-Crafts Alkylation of 4-Bromoanisole

This protocol utilizes a direct alkylation of 4-bromoanisole with 1-adamantanol in the presence

of a strong acid.

Methodology:

Dissolve 1-adamantanol (30.25 g, 200 mmol) and 4-bromoanisole (37.21 g, 200 mmol) in

dichloromethane (130 mL).[9]

Add concentrated sulfuric acid (11 mL) dropwise to the solution.[9]

Stir the resulting light pink solution at ambient temperature for 20 hours.[9]

Decant the solvent. Add water (100 mL) and hexane (100 mL) to the remaining solid.[9]

Filter the solid, wash with hexane, and dry to yield the product.[9]

The supernatant can be further diluted with hexane, washed with water and brine, dried over

MgSO₄, and filtered through a silica gel pad to recover additional product.[9]

Quantitative Data:
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Reactant Molar Eq. Quantity

1-Adamantanol 1.0 30.25 g (200 mmol)

4-Bromoanisole 1.0 37.21 g (200 mmol)

Concentrated H₂SO₄ - 11 mL

Dichloromethane - 130 mL

| Product Yield | | ~75%[9] |

Spectroscopic Data
The identity and purity of 1-(5-Bromo-2-methoxyphenyl)adamantane can be confirmed by

Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Type Spectroscopic Details References

¹H-NMR (CDCl₃)

δ: 7.27-7.22 (m, 2H); 6.31 (d,

1H, J = 6.5 Hz); 3.78 (s, 3H);

2.04 (s, 10H); 1.74 (br, 5H)

[3][9]

¹³C-NMR (DMSO-d₆,

Predicted)

δ: 1.75 (s, 6H), 2.03 (s, 9H),

3.81 (s, 3H), 6.82 (d, 1H, J=8

Hz), 7.17 (s, 1H), 7.23 (d, 1H,

J=8 Hz)

[11]

Applications as a Synthetic Intermediate
The primary application of 1-(5-Bromo-2-methoxyphenyl)adamantane is as a precursor for

more complex molecules, most notably in the synthesis of Adapalene.[3][12] The bromo-

substituent provides a reactive handle for carbon-carbon bond formation through various cross-

coupling reactions.

Logical Flow in Drug Synthesis
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General synthetic pathway utilizing the intermediate in drug development.

Protocol 3: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling

of 1-(5-Bromo-2-methoxyphenyl)adamantane with an arylboronic acid. This reaction is a

powerful method for forming biaryl structures, which are common motifs in pharmacologically

active molecules.[13][14]

Synthetic Pathway: Suzuki-Miyaura Coupling

Suzuki-Miyaura Cross-Coupling

1-(5-Bromo-2-methoxyphenyl)
adamantane

Coupled Biaryl ProductArylboronic Acid
(R-B(OH)₂)

Pd Catalyst (e.g., Pd(PPh₃)₄)
Base (e.g., K₂CO₃)

Solvent Reaction Conditions

Click to download full resolution via product page

Schematic of the Suzuki-Miyaura cross-coupling reaction.

Methodology:
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Reaction Setup: In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen),

combine 1-(5-Bromo-2-methoxyphenyl)adamantane (1.0 equiv.), the desired arylboronic

acid (1.2 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃

or K₃PO₄, 2.0-3.0 equiv.).[13][14][15]

Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent

like 1,4-dioxane or DME and water (e.g., 4:1 ratio).[13][14][15]

Reaction: Heat the mixture with vigorous stirring to 80-100 °C.[14]

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[16]

Work-up: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl

acetate) and wash sequentially with water and brine.[15][16]

Isolation: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate

under reduced pressure.[15]

Purification: Purify the crude residue by column chromatography on silica gel to obtain the

pure biaryl product.[14][15]

This versatile intermediate's ability to undergo such transformations makes it a valuable

component in the synthetic chemist's toolbox for constructing complex, biologically relevant

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives -
PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b139514?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Protocol_for_Suzuki_Coupling_of_1_Methoxy_4_bromo_2_naphthoic_acid.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Coupling_of_5_Bromo_2_chloro_4_methoxypyrimidine.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Base_Selection_in_the_Suzuki_Reaction_with_4_Bromo_2_5_dimethoxyphenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Application_Note_Protocol_for_Suzuki_Coupling_of_1_Methoxy_4_bromo_2_naphthoic_acid.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Coupling_of_5_Bromo_2_chloro_4_methoxypyrimidine.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Base_Selection_in_the_Suzuki_Reaction_with_4_Bromo_2_5_dimethoxyphenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Coupling_of_5_Bromo_2_chloro_4_methoxypyrimidine.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Cross_Coupling_Reactions_Using_2_Bromomethyl_4_5_diphenyl_oxazole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Base_Selection_in_the_Suzuki_Reaction_with_4_Bromo_2_5_dimethoxyphenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Cross_Coupling_Reactions_Using_2_Bromomethyl_4_5_diphenyl_oxazole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Base_Selection_in_the_Suzuki_Reaction_with_4_Bromo_2_5_dimethoxyphenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Coupling_of_5_Bromo_2_chloro_4_methoxypyrimidine.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Base_Selection_in_the_Suzuki_Reaction_with_4_Bromo_2_5_dimethoxyphenyl_boronic_acid.pdf
https://www.benchchem.com/product/b139514?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3650105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3650105/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Use of the adamantane structure in medicinal chemistry - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. 1-(5-Bromo-2-methoxy-phenyl)adamantane | 104224-63-7 [chemicalbook.com]

4. 1-(5-Bromo-2-methoxyphenyl)adamantane | C17H21BrO | CID 3285024 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. scbt.com [scbt.com]

6. 1-(5-bromo-2-methoxy-phenyl)adamantane CAS 104224-63-7 Manufacturers, Suppliers,
Factory - Home Sunshine Pharma [hsppharma.com]

7. 1-(5-Bromo-2-methoxy-phenyl)adamantane - Maxmedchem [maxmedchem.com]

8. 1-(5-Bromo-2-methoxy-phenyl)adamantane | 104224-63-7 [amp.chemicalbook.com]

9. 1-(5-Bromo-2-methoxy-phenyl)adamantane synthesis - chemicalbook [chemicalbook.com]

10. 1-(5-Bromo-2-methoxyphenyl)adamantane | CymitQuimica [cymitquimica.com]

11. 1-(5-Bromo-2-methoxy-phenyl)adamantane, CAS No. 104224-63-7 - iChemical
[ichemical.com]

12. US20090131713A1 - Process for the Preparation of Adapalene and Related Compounds
- Google Patents [patents.google.com]

13. benchchem.com [benchchem.com]

14. benchchem.com [benchchem.com]

15. benchchem.com [benchchem.com]

16. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for 1-(5-Bromo-2-
methoxyphenyl)adamantane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139514#use-of-1-5-bromo-2-methoxyphenyl-
adamantane-as-a-synthetic-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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